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Compound of Interest

Compound Name: Pterolactone A

Cat. No.: B1159933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Pterolactone A, a sesquiterpenoid lactone isolated from Pteris cretica. The information

presented herein is intended to serve as a valuable resource for researchers engaged in

natural product chemistry, pharmacology, and drug development.

Spectroscopic Data
The structural elucidation of Pterolactone A was accomplished through extensive

spectroscopic analysis, including Nuclear Magnetic Resonance (NMR) and High-Resolution

Electrospray Ionization Mass Spectrometry (HR-ESI-MS). The detailed data are summarized in

the tables below. It is noteworthy that a compound with the same molecular formula, named

Creticolactone A, was isolated from Pteris cretica, and its spectroscopic data are presented

here.[1] It is highly probable that Pterolactone A and Creticolactone A are identical or

stereoisomers.

Mass Spectrometry (MS) Data
High-resolution mass spectrometry confirmed the molecular formula of Pterolactone A as

C₁₅H₁₆O₄.
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Ion Calculated Mass (m/z) Found Mass (m/z)

[M+H]⁺ 261.1127 261.1127

Nuclear Magnetic Resonance (NMR) Data
The ¹H and ¹³C NMR spectra were recorded in methanol-d₄. The chemical shifts (δ) are

reported in parts per million (ppm) and coupling constants (J) in Hertz (Hz).

Table 1: ¹H NMR Spectroscopic Data for Pterolactone A (Creticolactone A) in Methanol-d₄

(600 MHz)[1][2]

Position δH (ppm) Multiplicity J (Hz)

3 4.80 s

4 7.80 s

10 2.49 s

11 1.25 s

12 1.10 s

13 3.06 m

14a 4.55 m

14b 4.49 m

Table 2: ¹³C NMR Spectroscopic Data for Pterolactone A (Creticolactone A) in Methanol-d₄

(150 MHz)[1][2]
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Position δC (ppm)

1 171.2

2 41.8

3 77.1

4 132.4

5 136.2

6 140.2

7 134.5

8 150.8

9 131.2

10 20.0

11 22.6

12 20.3

13 27.0

14 67.9

15 175.8

Experimental Protocols
The following sections detail the methodologies employed for the isolation and spectroscopic

analysis of Pterolactone A from Pteris cretica.[1]

Extraction and Isolation
The aerial parts of Pteris cretica were extracted with 70% aqueous ethanol. The resulting

extract was concentrated and then partitioned successively with petroleum ether,

dichloromethane, ethyl acetate, and n-butanol. The ethyl acetate fraction was subjected to

repeated column chromatography on silica gel, Sephadex LH-20, and preparative HPLC to

yield pure Pterolactone A.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1159933?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6696042/
https://www.benchchem.com/product/b1159933?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6696042/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Analysis
NMR Spectroscopy: ¹H NMR, ¹³C NMR, and 2D NMR (COSY, HSQC, HMBC) spectra were

recorded on a Bruker AVANCE-600 spectrometer. Chemical shifts were referenced to the

solvent signals (CD₃OD: δH 3.31, δC 49.0).

Mass Spectrometry: High-resolution ESI-MS data were obtained on an Agilent 6210 TOF

mass spectrometer.

Bioactivity and Signaling Pathway
Pterolactone A (reported as Creticolactone A) has been evaluated for its cytotoxic activities

against a panel of human tumor cell lines.[1] The compound exhibited notable activity against

the HCT-116 human colon cancer cell line.[1] The workflow for the bioactivity screening is

depicted below.
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Click to download full resolution via product page

Caption: Bioactivity screening workflow for Pterolactone A.

The cytotoxic effect of Pterolactone A on cancer cells suggests a potential mechanism of

action involving the induction of apoptosis or cell cycle arrest. The logical relationship for this

proposed mechanism is outlined in the following diagram.
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Caption: Proposed mechanism of cytotoxic action for Pterolactone A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic and Bioactivity Profile of Pterolactone A:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1159933#spectroscopic-data-of-pterolactone-a-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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